2-(1-methyl-1H-pyrazol-5-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione hydrochloride
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Description
2-(1-methyl-1H-pyrazol-5-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C6H11ClN4O2S and its molecular weight is 238.69. The purity is usually 95%.
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Scientific Research Applications
Thiazolidinediones and Antimicrobial, Antitumor, and Antidiabetic Agents
Thiazolidinedione derivatives, known for their versatile pharmacological activities, have been extensively studied for their antimicrobial, anticancer, and antidiabetic properties. These compounds offer a broad spectrum of biological activities, attracting medicinal chemists to explore their potential further. Structural modifications at the thiazolidinedione nucleus have led to the development of various lead molecules against clinical disorders, emphasizing the importance of substitutions at specific sites for enhanced biological activity. This research underscores the potential of thiazolidinediones in developing novel drug molecules for life-threatening ailments, including antimicrobial, anticancer, and antidiabetic applications (Singh et al., 2022).
Thiazolidine Derivatives and Biological Activities
Thiazolidine derivatives exhibit a wide range of promising biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, antimalarial, analgesic, anti-HIV, and anticancer properties. Some derivatives have shown better activity than standard drugs, highlighting thiazolidine's importance as a synthetically significant scaffold with potential for future drug development. This review suggests thiazolidine's versatility in pharmacological research, with implications for developing new therapeutic agents (Pandey et al., 2011).
Synthetic and Biological Significances of Thiazolidines
The synthesis and biological significance of 1,3,4-thiadiazolines and related compounds have been reviewed, highlighting their pharmaceutical importance against various fungal and bacterial strains. This emphasizes the potential of thiazolidine and related heterocyclic compounds in medicinal chemistry, particularly their role in combating microbial resistance and exploring new therapeutic avenues (Yusuf & Jain, 2014).
Thiazolidinediones as PTP 1B Inhibitors
Thiazolidinediones have also been explored as protein tyrosine phosphatase 1B (PTP 1B) inhibitors, highlighting their role in managing insulin resistance and type 2 diabetes mellitus. This review focuses on the structural amendments of the thiazolidinedione scaffold to design potent PTP 1B inhibitors, demonstrating the scaffold's versatility in addressing metabolic disorders (Verma et al., 2019).
Properties
IUPAC Name |
2-(2-methylpyrazol-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2S.ClH/c1-9-6(2-3-7-9)10-5-4-8-13(10,11)12;/h2-3,8H,4-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBBMCFGLHCDQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)N2CCNS2(=O)=O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.